Cas no 2138090-97-6 (2-(Pentylamino)quinazoline-8-carboxylic acid)
2-(Pentylamino)quinazoline-8-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1162332
- 2-(pentylamino)quinazoline-8-carboxylic acid
- 2138090-97-6
- 2-(Pentylamino)quinazoline-8-carboxylic acid
-
- Inchi: 1S/C14H17N3O2/c1-2-3-4-8-15-14-16-9-10-6-5-7-11(13(18)19)12(10)17-14/h5-7,9H,2-4,8H2,1H3,(H,18,19)(H,15,16,17)
- InChI Key: ZOQTXWVEDQNQQX-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC2C=NC(=NC=21)NCCCCC)=O
Computed Properties
- Exact Mass: 259.132076794g/mol
- Monoisotopic Mass: 259.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 75.1Ų
2-(Pentylamino)quinazoline-8-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1162332-0.05g |
2-(pentylamino)quinazoline-8-carboxylic acid |
2138090-97-6 | 0.05g |
$924.0 | 2023-06-08 | ||
| Enamine | EN300-1162332-0.1g |
2-(pentylamino)quinazoline-8-carboxylic acid |
2138090-97-6 | 0.1g |
$968.0 | 2023-06-08 | ||
| Enamine | EN300-1162332-0.25g |
2-(pentylamino)quinazoline-8-carboxylic acid |
2138090-97-6 | 0.25g |
$1012.0 | 2023-06-08 | ||
| Enamine | EN300-1162332-0.5g |
2-(pentylamino)quinazoline-8-carboxylic acid |
2138090-97-6 | 0.5g |
$1056.0 | 2023-06-08 | ||
| Enamine | EN300-1162332-1.0g |
2-(pentylamino)quinazoline-8-carboxylic acid |
2138090-97-6 | 1g |
$1100.0 | 2023-06-08 | ||
| Enamine | EN300-1162332-2.5g |
2-(pentylamino)quinazoline-8-carboxylic acid |
2138090-97-6 | 2.5g |
$2155.0 | 2023-06-08 | ||
| Enamine | EN300-1162332-5.0g |
2-(pentylamino)quinazoline-8-carboxylic acid |
2138090-97-6 | 5g |
$3189.0 | 2023-06-08 | ||
| Enamine | EN300-1162332-10.0g |
2-(pentylamino)quinazoline-8-carboxylic acid |
2138090-97-6 | 10g |
$4729.0 | 2023-06-08 |
2-(Pentylamino)quinazoline-8-carboxylic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2-(Pentylamino)quinazoline-8-carboxylic acid
Introduction to 2-(Pentylamino)quinazoline-8-carboxylic acid (CAS No. 2138090-97-6)
2-(Pentylamino)quinazoline-8-carboxylic acid, identified by the CAS number 2138090-97-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a quinazoline core functionalized with a pentylamino group and a carboxylic acid moiety, has garnered attention due to its potential biological activities and structural versatility. The quinazoline scaffold is well-documented for its role in various pharmacological applications, while the pentylamino and carboxylic acid substituents introduce additional functional properties that make this compound a valuable candidate for further investigation.
The structural composition of 2-(Pentylamino)quinazoline-8-carboxylic acid positions it as a promising intermediate in the synthesis of more complex molecules. The presence of both basic and acidic functional groups allows for diverse chemical modifications, enabling researchers to explore its utility in drug design and development. In particular, the quinazoline ring is known for its stability and ability to interact with biological targets, making it a preferred structure in medicinal chemistry.
Recent advancements in computational chemistry have facilitated the virtual screening of this compound against various biological targets. Studies suggest that derivatives of quinazoline exhibit inhibitory effects on enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. The pentylamino group, in particular, may enhance solubility and bioavailability, which are critical factors in drug formulation. Furthermore, the carboxylic acid functionality provides opportunities for further derivatization, such as esterification or amidation, to tailor the compound’s properties for specific therapeutic applications.
In vitro studies have begun to unravel the pharmacological profile of 2-(Pentylamino)quinazoline-8-carboxylic acid. Preliminary results indicate that this compound demonstrates moderate binding affinity to certain protein targets, suggesting potential as an anti-inflammatory agent. The quinazoline core interacts with aromatic hydrophobic pockets within these proteins, while the pentylamino group contributes to favorable pharmacokinetic profiles. These findings align with broader trends in drug discovery, where rational molecular design is employed to optimize bioactivity and selectivity.
The synthesis of 2-(Pentylamino)quinazoline-8-carboxylic acid involves multi-step organic reactions that require careful optimization. Key synthetic routes include condensation reactions to form the quinazoline ring followed by nucleophilic substitution to introduce the pentylamino group. The final step often involves carboxylation at the 8-position of the quinazoline scaffold. Advances in green chemistry principles have encouraged researchers to explore sustainable synthetic methodologies, reducing waste and improving yields without compromising purity.
The potential applications of 2-(Pentylamino)quinazoline-8-carboxylic acid extend beyond traditional pharmaceuticals. Its structural features make it suitable for use as a building block in materials science, particularly in the development of functional polymers and ligands for metal-organic frameworks (MOFs). These materials have applications in catalysis, gas storage, and separation technologies. As research continues to uncover new uses for this compound, its versatility becomes increasingly apparent.
Regulatory considerations play a crucial role in the development and commercialization of 2-(Pentylamino)quinazoline-8-carboxylic acid. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized batches meet stringent quality standards before being subjected to preclinical testing. Safety data sheets (SDS) are prepared to document handling procedures, toxicity profiles, and environmental impact assessments. These measures are essential for responsible innovation and ensuring that new chemical entities are developed safely and effectively.
The future prospects for 2-(Pentylamino)quinazoline-8-carboxylic acid are bright, with ongoing research aimed at expanding its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD), researchers can accelerate the discovery process and bring novel treatments to market more efficiently.
In conclusion,2-(Pentylamino)quinazoline-8-carboxylic acid (CAS No. 2138090-97-6) represents a fascinating compound with significant implications for medicinal chemistry and materials science. Its unique structural features offer opportunities for diverse applications, while ongoing research continues to uncover its full potential. As scientific understanding advances, this molecule is poised to play an important role in addressing global health challenges through innovative chemical solutions.
2138090-97-6 (2-(Pentylamino)quinazoline-8-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)